Cas no 85588-50-7 (2-dimethylamino-1,4-dihydroisoquinolin-3-one hydrochloride)

• Product Name: 2-dimethylamino-1,4-dihydroisoquinolin-3-one hydrochloride
• CAS No: 85588-50-7
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 990735
• PubChem ID: 3069968
• Update Time: 2025-04-20

2-dimethylamino-1,4-dihydroisoquinolin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-dimethylamino-1,4-dihydroisoquinolin-3-one hydrochloride
• 2-(dimethylamino)-1,4-dihydroisoquinolin-3-one,hydrochloride
• 3(2H)-Isoquinolinone, 1,4-dihydro-2-(dimethylamino)-, monohydrochloride
• 85588-50-7
• DTXSID60234804
• 2-(Dimethylamino)-1,4-dihydro-3(2H)-isoquinolinone monohydrochloride

• Inchi： 1S/C11H14N2O.ClH/c1-12(2)13-8-10-6-4-3-5-9(10)7-11(13)14;/h3-6H,7-8H2,1-2H3;1H
• InChI Key： OLSIPLJLKQEJTK-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2C=CC=CC=2CN1N(C)C

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų